Cas no 2228142-87-6 (cyclopropylmethyl sulfamate)

• Product Name: cyclopropylmethyl sulfamate
• CAS No: 2228142-87-6
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• CID: 6310225
• PubChem ID: 165846346
• Update Time: 2025-06-13

cyclopropylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• cyclopropylmethyl sulfamate
• EN300-1988568
• 2228142-87-6

• Inchi： 1S/C4H9NO3S/c5-9(6,7)8-3-4-1-2-4/h4H,1-3H2,(H2,5,6,7)
• InChI Key： DGXMIJKJQLIMAI-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1CC1

Computed Properties

• Exact Mass: 151.03031432g/mol
• Monoisotopic Mass: 151.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8Ų

Additional information on cyclopropylmethyl sulfamate

Cyclopropylmethyl Sulfamate (CAS No. 2228142-87-6): An Overview of a Promising Compound in Medicinal Chemistry

Cyclopropylmethyl sulfamate (CAS No. 2228142-87-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfamates, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of cyclopropylmethyl sulfamate features a cyclopropylmethyl group attached to a sulfamate moiety. The cyclopropyl ring, with its inherent strain, imparts unique conformational flexibility and reactivity to the molecule. This structural characteristic makes it an attractive candidate for drug design and development, particularly in the context of targeting specific biological pathways.

Recent studies have highlighted the potential of cyclopropylmethyl sulfamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that cyclopropylmethyl sulfamate effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, cyclopropylmethyl sulfamate has shown promise in antiviral research. A study conducted by a team at the University of California, San Francisco, revealed that this compound has significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes. These findings open up new avenues for the development of antiviral drugs based on the cyclopropylmethyl sulfamate scaffold.

The anticancer potential of cyclopropylmethyl sulfamate has also been explored. Research published in Cancer Research in 2023 indicated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study demonstrated that cyclopropylmethyl sulfamate effectively suppressed the growth of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The selective cytotoxicity observed suggests that this compound could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapeutic agents.

Beyond its direct biological activities, cyclopropylmethyl sulfamate has been investigated for its use as a prodrug moiety. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. The cyclopropylmethyl group in cyclopropylmethyl sulfamate can be strategically incorporated into drug molecules to improve their pharmacokinetic properties, such as solubility, stability, and bioavailability. This approach has been successfully applied to enhance the therapeutic efficacy and reduce the toxicity of several drug candidates.

The synthesis of cyclopropylmethyl sulfamate involves well-established chemical reactions, making it accessible for large-scale production. A typical synthetic route involves the reaction of cyclopropylmethanol with chlorosulfonic acid to form the corresponding chlorosulfate ester, followed by treatment with ammonia to yield the desired sulfamate product. This synthetic pathway is robust and can be readily scaled up for industrial applications.

In conclusion, cyclopropylmethyl sulfamate (CAS No. 2228142-87-6) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative drug discovery and development efforts.